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Compound of Interest

Compound Name: Onychocin B

Cat. No.: B10822055

It is critical to note that a comprehensive Safety Data Sheet (SDS) for Onychocin B is not
publicly available. The following disposal procedures are based on general best practices for
handling cyclic peptide compounds of moderate toxicity in a research environment. These
guidelines are intended to supplement, not replace, institutional and regulatory protocols.
Always consult with your institution's Environmental Health and Safety (EHS) department for
specific requirements.

Onychocin B is an N-methylated cyclotetrapeptide derived from the fungus Onychocola
sclerotica.[1] It functions as a cardiac calcium channel blocker, specifically inhibiting the Cav1.2
voltage-gated calcium channel.[2] While detailed toxicological data is limited, its biological
activity necessitates careful handling and disposal to minimize environmental and health
impacts.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure you are wearing the appropriate Personal
Protective Equipment (PPE).

Recommended PPE:
e Gloves: Nitrile or other chemically resistant gloves.

» Eye Protection: Safety glasses with side shields or goggles.
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e Lab Coat: A standard laboratory coat is required.

In case of accidental exposure, follow these first-aid measures:

Skin Contact: Wash the affected area thoroughly with soap and water for at least 15 minutes.

[3]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[3]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[4]

Ingestion: Rinse mouth with water and seek immediate medical attention.[5]

Step-by-Step Disposal Protocol

This protocol addresses the disposal of pure Onychocin B, solutions containing the
compound, and contaminated labware.

1. Deactivation of Onychocin B Waste

Due to its peptide structure, Onychocin B can be chemically degraded. A freshly prepared
10% bleach solution (sodium hypochlorite) can be used for this purpose.

e For Liquid Waste (e.g., experimental solutions, supernatants):

o Collect all agueous waste containing Onychocin B in a designated, labeled, and
chemically compatible container.

o In afume hood, slowly add a 10% bleach solution to the waste container to achieve a final
bleach concentration of at least 1%.

o Allow the mixture to stand for a minimum of 30 minutes to ensure complete deactivation.

o After deactivation, neutralize the solution to a pH between 5.5 and 9.5 using a suitable
acid or base (e.g., hydrochloric acid or sodium hydroxide).[6][7]

» For Solid Waste (e.g., unused compound):
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o If possible, dissolve the solid Onychocin B in a minimal amount of a compatible solvent
(e.g., DMSO, methanol) before proceeding with the bleach deactivation method described
above.[2]

o If dissolution is not feasible, the solid waste must be disposed of as hazardous chemical
waste.

2. Disposal of Treated and Untreated Waste

o Treated (Deactivated) Liquid Waste: Once the bleach-treated waste has been neutralized, it
may be permissible to pour it down the sanitary sewer with copious amounts of running
water.[6][8] However, you must confirm this with your local EHS department, as regulations

vary.

o Untreated Solid and Liquid Waste: All Onychocin B waste that has not been deactivated,
including pure compound and concentrated solutions, must be collected as hazardous
chemical waste.

o Use a designated, sealed, and clearly labeled waste container. The label should include
"Hazardous Waste," "Onychocin B," and the primary hazard characteristics.

o Arrange for pickup and disposal through your institution's EHS department or a licensed
hazardous waste management service.[9]

3. Disposal of Contaminated Materials

o Sharps: All needles, syringes, and other sharps contaminated with Onychocin B should be
placed in a designated sharps container for hazardous waste.

o Labware (e.g., pipette tips, tubes, gloves):

o Items heavily contaminated with concentrated Onychocin B should be treated as
hazardous chemical waste and placed in a designated, labeled hazardous waste bag or
container.

o For items with minimal contamination, it may be possible to decontaminate them by
soaking in a 10% bleach solution for at least 30 minutes before disposal as regular
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laboratory waste. Consult your EHS department for guidance.[6]

Quantitative Data Summary

Property Value Reference
Molecular Formula C34H44N4Os [2]
Molecular Weight 628.75 g/mol [2]
CAS Number 1262943-54-9 [2]
Solubility Soluble in DMSO, methanol [2]
ICso (Cavl.2) 7.1 uM [2]

Experimental Workflow and Logical Relationships

Below are diagrams illustrating the decision-making process for Onychocin B disposal and the
experimental workflow for deactivation.
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Caption: Decision tree for the proper disposal of different forms of Onychocin B waste.
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Caption: Workflow for the chemical deactivation of liquid Onychocin B waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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